1-(Chloromethyl)-3-cyclopentylbicyclo[1.1.1]pentane

• IUPAC Name: 1-(chloromethyl)-3-cyclopentylbicyclo[1.1.1]pentane
• InChI: InChI=1S/C11H17Cl/c12-8-10-5-11(6-10,7-10)9-3-1-2-4-9/h9H,1-8H2
• InChI Key: OAHMFOHNYCSWEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C23CC(C2)(C3)CCl
• Molecular Formula: C11H17Cl
• Molecular Weight: 184.70 g/mol

Description

Synthesis Analysis

The synthesis of CCP involves several steps. One common approach is the functionalization of [1.1.1]propellane , a precursor with a strained three-membered ring. Researchers have developed versatile platforms to achieve the functionalization of CCP. Notably, useful building blocks bearing alcohol, amine, and carboxylic acid functional handles have been synthesized from a simple common intermediate. These intermediates serve as starting points for further derivatization.

Chemical Reactions Analysis

CCP can participate in various chemical reactions due to its functional groups. Some notable reactions include nucleophilic substitution at the chloromethyl position, ring-opening reactions, and cyclization processes. Researchers have explored its reactivity in the context of drug discovery and materials science.

Mechanism of Action

The specific mechanism of action for CCP depends on its intended application. In drug design, CCP derivatives may act as bioisosteres for aromatic rings, potentially improving pharmacological properties. Computational studies have validated the ortho- or meta-character of these bioisosteres, emphasizing their potential in drug development.